Cas no 2128710-85-8 (2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl)-)

• Product Name: 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl)-
• CAS No: 2128710-85-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5413146
• Update Time: 2025-07-02

2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl)-

• Inchi： 1S/C11H10N2O2/c1-2-11(14)12-7-9-8-5-3-4-6-10(8)15-13-9/h2-6H,1,7H2,(H,12,14)
• InChI Key： TWDUNQOSWQILAL-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(ON=1)C=CC=C2)(=O)C=C

Additional information on 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl)-

Professional Introduction to 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl) and Its CAS No. 2128710-85-8

2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl), a compound with the CAS number 2128710-85-8, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The benzisoxazole moiety, a key structural feature, is known for its role in various biological processes and has been extensively studied for its pharmacological properties.

The synthesis and characterization of 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl) involve meticulous attention to detail to ensure high purity and yield. The benzisoxazole ring is a heterocyclic aromatic compound that exhibits significant biological activity. This makes it an attractive scaffold for the development of new drugs targeting various diseases. The presence of the amide group in the molecule further enhances its potential as a pharmacophore, contributing to its versatility in drug design.

In recent years, there has been a surge in research focused on developing novel compounds with benzisoxazole derivatives. These compounds have shown promise in treating a wide range of conditions, including neurological disorders, inflammatory diseases, and cancer. The specific modification of the benzisoxazole ring with an N-(1,2-benzisoxazol-3-ylmethyl) group has been particularly investigated for its ability to interact with biological targets effectively.

One of the most compelling aspects of 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl) is its potential as a lead compound in drug discovery. The benzisoxazole moiety is known to exhibit strong binding affinity to various enzymes and receptors, making it an ideal candidate for further derivatization and optimization. Researchers have been exploring different synthetic pathways to modify this compound, aiming to enhance its pharmacological properties while maintaining its structural integrity.

The latest research in this field has highlighted the importance of understanding the molecular interactions between 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl) and biological targets. Advanced computational methods have been employed to predict the binding affinities and mechanisms of action of this compound. These studies have provided valuable insights into how modifications at the benzisoxazole ring can influence the biological activity of the molecule.

In addition to its pharmaceutical applications, 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl) has shown potential in material science. The unique electronic properties of the benzisoxazole ring make it suitable for use in organic electronics and photovoltaic devices. Researchers are exploring ways to incorporate this compound into advanced materials that could revolutionize the field of renewable energy.

The synthesis of 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl) involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity reagents and catalysts is essential to ensure optimal yields and minimize side reactions. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve the efficiency and scalability of the synthesis process.

The chemical properties of this compound have been thoroughly investigated through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed information about the structure and conformation of 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl), which is crucial for understanding its biological activity.

The pharmacological profile of 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl) has been evaluated through in vitro and in vivo studies. These experiments have revealed its potential as an inhibitor of various enzymes involved in disease pathways. The benzisoxazole moiety has been shown to interact with target proteins in a highly specific manner, suggesting that this compound could be developed into a potent therapeutic agent.

In conclusion, 2-Propenamide, N-(1,2-benzisoxazol-3-ylmethyl), with its CAS number 2128710-85-8, represents a significant advancement in chemical and pharmaceutical research. Its unique structural properties and potential applications make it a promising candidate for further development. Ongoing research efforts are focused on optimizing its synthesis and exploring new therapeutic applications.